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Compound of Interest

Compound Name: N-Desmethyl Apalutamide-d4

Cat. No.: B12375714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated active metabolite of

Apalutamide, N-Desmethyl Apalutamide-d4. It is primarily intended for researchers and

scientists in the fields of oncology, pharmacology, and drug development who require this

compound as an internal standard for pharmacokinetic and bioanalytical studies. This

document outlines key suppliers, their product specifications, and detailed experimental

protocols for its quantification.

Introduction to N-Desmethyl Apalutamide-d4
N-Desmethyl Apalutamide is the primary active metabolite of Apalutamide, a potent non-

steroidal antiandrogen used in the treatment of prostate cancer.[1][2] The formation of this

metabolite is predominantly mediated by cytochrome P450 enzymes CYP2C8 and CYP3A4.[1]

[2] While it is a less potent antagonist of the androgen receptor compared to its parent

compound, it contributes significantly to the overall activity of Apalutamide.[1][2] The deuterated

version, N-Desmethyl Apalutamide-d4, serves as an ideal internal standard for bioanalytical

methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring

accurate quantification in complex biological matrices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12375714?utm_src=pdf-interest
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.medchemexpress.com/n-desmethyl-apalutamide-d4.html
https://pubmed.ncbi.nlm.nih.gov/40458791/
https://www.medchemexpress.com/n-desmethyl-apalutamide-d4.html
https://pubmed.ncbi.nlm.nih.gov/40458791/
https://www.medchemexpress.com/n-desmethyl-apalutamide-d4.html
https://pubmed.ncbi.nlm.nih.gov/40458791/
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier and Availability of N-Desmethyl
Apalutamide-d4
The following table summarizes the availability of N-Desmethyl Apalutamide-d4 from various

suppliers. Please note that availability and product details are subject to change, and it is

recommended to inquire directly with the suppliers for the most current information.

Supplier
Catalog
Number

CAS
Number
(Unlabelled)

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Availability

Simson

Pharma

Limited

A1660010
1332391-11-

3

C₂₀H₉D₄F₄N₅

O₂S
467.43

Custom

Synthesis

Clearsynth CS-T-95920
1332391-11-

3
Not Specified Not Specified

Enquire for

status[3]

MedchemExp

ress
HY-W754151 Not Specified Not Specified Not Specified

Enquire for

status[4]

Experimental Protocols: Quantification of
Apalutamide and N-Desmethyl Apalutamide in
Human Plasma by LC-MS/MS
The following is a detailed methodology for the simultaneous quantification of Apalutamide and

its active metabolite, N-Desmethyl Apalutamide, in human plasma using a validated LC-MS/MS

method. N-Desmethyl Apalutamide-d4 is a suitable internal standard for this assay. This

protocol is based on established methods in the scientific literature.[5][6]

Materials and Reagents
Analytes: Apalutamide, N-Desmethyl Apalutamide

Internal Standard (IS): N-Desmethyl Apalutamide-d4
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Solvents: Acetonitrile (HPLC or LC-MS grade), Methanol (HPLC grade), Dimethyl sulfoxide

(DMSO)

Additives: Formic acid

Matrix: Drug-free human plasma

Preparation of Solutions
Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve Apalutamide and N-

Desmethyl Apalutamide in a small volume of DMSO. Subsequently, bring to the final volume

with methanol to achieve a concentration of 1 mg/mL.[5]

Internal Standard Stock Solution: Prepare a stock solution of N-Desmethyl Apalutamide-d4
in methanol.

Working Standard Solutions: Prepare intermediate working standard solutions by serially

diluting the primary stock solutions with a methanol/water or acetonitrile/water mixture.[5]

Calibration Curve (CC) Standards: Prepare CC standards by spiking blank human plasma

with the appropriate working standard solutions.[5]

Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of

three concentration levels: Low (LQC), Medium (MQC), and High (HQC).[5]

Sample Preparation: Protein Precipitation
To a 100 µL aliquot of plasma sample (CC, QC, or study sample), add the internal standard

solution.

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 12,000 rpm for 10 minutes.

Carefully transfer 100 µL of the clear supernatant to an autosampler vial for LC-MS/MS

analysis.[5]
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LC-MS/MS Conditions
Liquid Chromatography System: A standard HPLC or UHPLC system.

Column: A suitable C18 analytical column (e.g., Inertsil C18).[7]

Mobile Phase: A binary mobile phase system consisting of:

Solvent A: 0.1% formic acid in water

Solvent B: 0.1% formic acid in acetonitrile[6]

Run in an isocratic or gradient mode at a flow rate of 0.4 mL/min.[6]

Injection Volume: 1 µL[6]

Column Temperature: 30°C[8]

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source operating in positive ion mode.[6]

Ionization Source Parameters:

Ion Spray Voltage: 5,500 V[6]

Temperature: 500°C[6]

Multiple Reaction Monitoring (MRM) Transitions:

Apalutamide: m/z 478 → 450 (quantifier), 478 → 221 (qualifier)[6]

N-Desmethyl Apalutamide: m/z 464.1 → 435.9 (quantifier), 464.1 → 207.1 (qualifier)[6]

N-Desmethyl Apalutamide-d4 (IS): The precursor and product ions for the deuterated

internal standard should be determined by direct infusion and will be slightly higher than

the non-deuterated metabolite.
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Experimental Workflow
The following diagram illustrates the key steps in the LC-MS/MS workflow for the quantification

of Apalutamide and N-Desmethyl Apalutamide.
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Caption: LC-MS/MS workflow for Apalutamide and its metabolite quantification.

Signaling and Metabolism Pathway
This diagram illustrates the metabolic conversion of Apalutamide to its active metabolite, N-

Desmethyl Apalutamide, and their subsequent action on the androgen receptor.
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Caption: Metabolic pathway and mechanism of action of Apalutamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12375714?utm_src=pdf-body-img
https://www.benchchem.com/product/b12375714?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. Liquid chromatography-tandem mass spectrometry assay for the simultaneous
determination of apalutamide and its active metabolite N-desmethyl apalutamide, and its
application in real-world patients with castration-resistant prostate cancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. clearsynth.com [clearsynth.com]

4. medchemexpress.com [medchemexpress.com]

5. benchchem.com [benchchem.com]

6. Liquid chromatography–tandem mass spectrometry assay for the simultaneous
determination of apalutamide and its active metabolite N-desmethyl apalutamide, and its
application in real-world patients with castration-resistant prostate cancer - PMC
[pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. ijrar.org [ijrar.org]

To cite this document: BenchChem. [A Technical Guide to N-Desmethyl Apalutamide-d4:
Suppliers, Availability, and Analytical Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12375714#n-desmethyl-apalutamide-d4-supplier-
and-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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